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Executive Summary

Phenyl salicylate (CAS 118-55-8), also known as salol, represents a well-established ultraviolet absorber
with significant applications in industrial coatings and polymer stabilization. This organic compound
demonstrates effective UV absorption in the critical 290-325 nm wavelength range, making it particularly
valuable for protecting coating formulations from solar radiation-induced degradation [1]. As industrial
coatings continue to face demanding environmental exposure conditions, phenyl salicylate offers a
balanced combination of UV stabilization efficacy, compatibility with various resin systems, and cost-
effectiveness. These application notes provide detailed technical protocols for the evaluation, formulation,
and implementation of phenyl salicylate in industrial coating systems, supported by comprehensive
experimental data and mechanistic studies relevant to researchers, scientists, and product development

professionals in the field.

The degradation of polymers and coatings under ultraviolet radiation represents a significant challenge in
materials science, leading to diminished mechanical properties, color changes, and ultimately coating
failure. Phenyl salicylate addresses these challenges through its intrinsic molecular structure that absorbs
damaging UV radiation and dissipates it as less harmful thermal energy [2]. Furthermore, its ester

functionality and phenolic characteristics contribute to favorable compatibility with numerous coating
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resins while maintaining transparency in final applications. The following sections present systematic
investigation methodologies, formulation guidelines, and performance metrics to facilitate the effective

utilization of phenyl salicylate in industrial coating applications.

Introduction to Photostabilization and Phenyl Salicylate

Fundamental Mechanisms of Polymer Photodegradation

The photooxidative degradation of polymeric materials, including coating binders, initiates when chemical
bonds absorb sufficient ultraviolet radiation to undergo cleavage, generating highly reactive free radicals
that propagate degradation cascades. This process results in chain scission and cross-linking reactions that
fundamentally alter the molecular architecture of coating resins, leading to deterioration of mechanical
integrity, loss of adhesion, chalking, and color changes [2]. The severity of photodegradation depends on
both external factors such as solar irradiance intensity, temperature, and humidity, as well as internal
factors including polymer chemical structure, presence of catalyst residues, and impurities that may act as

chromophores.

Industrial coatings employed in outdoor applications are particularly vulnerable to UV-B radiation (280-315
nm), which possesses sufficient energy to break common chemical bonds in polymeric materials. Solar UV
radiation reaching the Earth's surface contains wavelengths from approximately 295 nm, with UV-B
constituting the most energetically destructive component despite being partially filtered by atmospheric
ozone [2]. The economic implications of photodegradation are substantial, necessitating the incorporation of
effective UV stabilization systems to maintain coating performance throughout expected service lifetimes.
Without appropriate photostabilization, coatings exposed to outdoor environments undergo unpredictable
degradation timelines, potentially leading to premature failure and necessitating costly maintenance or

replacement.

Chemical and Physical Properties of Phenyl Salicylate

Phenyl salicylate is an organic compound with the molecular formula C13H1003 and a molecular weight of

214.22 g/mol. It presents as a white crystalline solid under standard conditions, with a melting point of 41-
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43°C and a boiling point of 306.6°C at atmospheric pressure [3]. The compound exhibits a density of 1.25
g/cm? and limited water solubility (approximately 1 g/6670 mL), while demonstrating good solubility in
organic solvents including dioxane [4]. From a safety perspective, phenyl salicylate has a flash point of
137.3°C and is classified with the GHS07 signal word "Warning" due to potential eye irritation, skin

irritation, and respiratory effects [3].

The molecular structure of phenyl salicylate incorporates both aromatic systems and ester functionality,
creating a chromophore that effectively absorbs ultraviolet radiation in the environmentally critical range of
290-325 nm [1]. This specific absorption profile aligns with the most damaging wavelengths present in
terrestrial sunlight, making it particularly valuable for protecting materials against natural weathering. The
compound's moderate molecular weight contributes to adequate permanence in coating films while
maintaining compatibility with various polymer systems. From a regulatory standpoint, phenyl salicylate is
approved for use as a food additive in the United States and finds application in pharmaceutical and personal

care products, indicating a favorable toxicological profile when handled appropriately [5].

Table 1: Fundamental Properties of Phenyl Salicylate

Property Specification Reference
CAS Number 118-55-8 [3]
Molecular Formula C13H100s3 [3]
Molecular Weight 214.22 g/mol [4]
Melting Point 41-43°C [3]
Boiling Point 306.6°C at 760 mmHg [3]
Density 1.25 g/cm?3 [4]
Flash Point 137.3°C [3]
Water Solubility 1 g/6670 mL [4]
UV Absorption Range 290-325 nm [1]
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Mechanism of Action

Phenyl salicylate functions as a UV absorber through a unique photophysical process known as the excited
state intramolecular proton transfer (ESIPT) mechanism. The molecular structure permits the formation
of an intramolecular hydrogen bond between the phenolic hydrogen and the carbonyl oxygen, creating a six-
membered chelate ring that facilitates rapid proton transfer upon photoexcitation [6]. When phenyl
salicylate absorbs a photon of ultraviolet radiation, it undergoes electronic excitation to a higher energy
state. Rather than allowing this energy to initiate destructive chemical processes in the coating matrix, the
molecule dissipates the energy thermally through reversible structural transformations, returning to its
ground state ready to repeat the cycle [2]. This regenerative mechanism enables phenyl salicylate to provide

continuous UV protection throughout the coating service life.

The effectiveness of phenyl salicylate as a photostabilizer stems from its ability to compete with
chromophores in the coating resin for UV photons, thereby reducing the quantum yield of photodegradation
initiation events. The specific UV absorption profile of phenyl salicylate, with maximum efficiency in the
290-325 nm range, corresponds precisely to the most damaging wavelengths present in terrestrial sunlight
that reach the Earth's surface [1]. By intercepting these high-energy photons before they can be absorbed by
the polymer matrix, phenyl salicylate significantly reduces the rate of photooxidative degradation,
preserving the mechanical properties and appearance of the coating system. This protective action occurs
without the compound itself being consumed in the process, unlike antioxidant stabilizers that are depleted

through sacrificial chemical reactions.

Table 2: Photostabilization Mechanisms in Polymers

Stabilization

. Function Key Characteristics

Mechanism

UV Absorption Absorbs UV radiation and converts to Primary mechanism of phenyl
heat salicylate

Excited-State Deactivates excited chromophores Important for carbonyl compounds

Quenching

Radical Scavenging Interrupts propagation of radical Typically handled by HALS
chains compounds

© 2026 Smolecule. All rights reserved. 4 /15 Tech Support


https://www.smolecule.com/products/s539498?utm_src=pdf-body
https://www.linkedin.com/pulse/phenyl-salicylate-real-world-5-uses-youll-actually-see-2025-pjvff
https://www.smolecule.com/products/s539498?utm_src=pdf-body
https://www.smolecule.com/products/s539498?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4320144/
https://www.smolecule.com/products/s539498?utm_src=pdf-body
https://www.smolecule.com/products/s539498?utm_src=pdf-body
https://www.smolecule.com/products/s539498?utm_src=pdf-body
https://www.sigmaaldrich.com/RU/en/product/sial/phr1152
https://www.smolecule.com/products/s539498?utm_src=pdf-body
https://www.smolecule.com/products/s539498?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Stabilization

. Function Key Characteristics
Mechanism
Peroxide Converts hydroperoxides to stable Prevents initiation of degradation
Decomposition products
Light Screening Physically blocks UV penetration Often provided by pigments

The following diagram illustrates the primary photostabilization mechanism of phenyl salicylate and its role

in protecting polymer systems:

Cyclic PFOC@SS» UV Photon Absorption
(290-325 nm)

revents Radical Formation

@mer Matrix ProtecD

Click to download full resolution via product page

Formulation Guidelines

Compatibility and Selection Criteria

The effective implementation of phenyl salicylate in industrial coatings requires careful consideration of
compatibility with specific resin systems. Phenyl salicylate demonstrates broad compatibility with
numerous polymer matrices commonly employed in coating formulations, including polystyrene, polyesters,

acrylics, and polyurethanes [6]. The non-ionic nature and moderate polarity of phenyl salicylate contribute
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to its favorable integration into both water-borne and solvent-borne coating systems without inducing phase
separation or compatibility issues. However, formulation scientists should conduct compatibility screening
for specific resin combinations, particularly with emerging bio-based or specialty polymers, to verify optimal

dispersion and migration resistance.

Selection of phenyl salicylate for specific coating applications should consider the spectral requirements
of the end-use environment. The compound's absorption profile with maximum effectiveness in the 290-325
nm range makes it particularly suitable for geographic regions with higher solar irradiance in these
wavelengths [1]. Additionally, the thermal stability of phenyl salicylate (stable to approximately 150°C)
permits its use in baking finishes and high-temperature processing without significant volatilization or
decomposition. For applications requiring extended service life under extreme UV exposure, phenyl
salicylate can be combined with secondary stabilizers such as hindered amine light stabilizers (HALS) to

provide synergistic protection through multiple stabilization mechanisms [2].

Incorporation Methods and Optimal Loading

The incorporation methodology for phenyl salicylate depends largely on the coating formulation type and
manufacturing process. For solvent-borne systems, phenyl salicylate can be dissolved in the primary solvent
before resin addition to ensure homogeneous distribution throughout the coating matrix. In water-borne
systems, phenyl salicylate should be pre-dissolved in a coalescing agent or water-immiscible solvent
before emulsification to prevent crystallization or phase separation during film formation [6]. The melting
point of 41-43°C enables melt incorporation during hot processing of certain industrial coatings, potentially

enhancing distribution homogeneity.

The optimal concentration of phenyl salicylate in coating formulations typically ranges from 0.5% to 3.0%
by total weight, depending on film thickness, pigment content, and expected UV exposure conditions [6].
Transparent coatings and clear films generally require higher stabilizer concentrations (2.0-3.0%) due to the
absence of light-scattering pigments that provide additional UV screening. Heavily pigmented systems may
achieve sufficient stabilization with lower loading levels (0.5-1.5%) as the combination of phenyl salicylate
and pigmentary protection provides enhanced durability. Formulators should conduct gradient
concentration studies to determine the critical concentration beyond which additional stabilizer provides

diminishing returns or potentially compromises film properties.
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Table 3: Formulation Guidelines for Various Coating Types

. Recommended Incorporation . . .

Coating System . Special Considerations
Loading Method

Architectural 1.0-2.0% Dissolve in Compatibility with biocides

Coatings coalescent

Automotive 2.0-3.0% Add to resin solution High clarity requirements

Clearcoats

Industrial 1.5-2.5% Melt incorporation Corrosive environment

Maintenance stability

Wood Finishes 1.0-2.0% Solvent addition UV protection for substrates

Plastic Coatings 0.5-1.5% Pre-dissolve in Adhesion retention

solvent
Marine Coatings 2.0-3.0% Add during grinding High humidity resistance

Experimental Protocols

Accelerated Weathering Testing

Accelerated weathering protocols provide controlled laboratory conditions that simulate the damaging

effects of natural outdoor exposure in a compressed timeframe. The following detailed methodology

evaluates the photostabilization efficacy of phenyl salicylate in industrial coating formulations:

e Sample Preparation: Prepare coated panels using standard application techniques (drawdown bar,

spray, or dip) on appropriate substrates (Q-panels, glass, or actual use substrates). Ensure uniform film

thickness across all samples (typically 25-100 pym dry film thickness). Condition all samples at 23+2°C

and 50+5% relative humidity for a minimum of 7 days before testing. Include control formulations

without phenyl salicylate and with commercial UV absorbers for comparative analysis.
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o Testing Apparatus: Utilize a QUV accelerated weathering tester equipped with UV-B lamps (FS-40 or
equivalent) emitting in the 280-315 nm range with peak emission at 313 nm. Alternative testing with
UV-A lamps (340 nm) may be conducted to simulate different spectral conditions. Maintain test
chamber at 50+5°C during UV exposure cycles, with condensation cycles at 40+5°C if implementing

cyclic conditions.

o Testing Parameters: Program continuous UV exposure or alternate between UV exposure (8 hours at
50°C) and condensation (4 hours at 40°C) depending on the specific performance requirements.
Remove samples at regular intervals (250, 500, 750, 1000 hours) for evaluation of gloss retention,

color change, and chemical analysis.

¢ Performance Evaluation: Measure gloss retention using a gloss meter at 60° geometry according to
ASTM D523. Evaluate color change (AE) using a colorimeter or spectrophotometer according to
ASTM D2244. Perform FTIR spectroscopy to monitor chemical changes, particularly the formation of
carbonyl groups (1710 cm™') and hydroxyl groups (3400 cm™!) as indicators of photooxidative

degradation.

Mechanical Property Retention Assessment

The preservation of mechanical properties represents a critical performance indicator for photostabilizer
effectiveness. The following protocol evaluates the ability of phenyl salicylate to maintain coating integrity

under UV exposure:

o Tensile Property Testing: Prepare free films of coating formulations (with and without phenyl
salicylate) of uniform thickness (50-100 pm) on release substrates. After conditioning and accelerated
weathering, cut samples into dumbell shapes according to ASTM D638. Test using a universal testing
machine with a crosshead speed of 10 mm/min. Calculate percentage retention of tensile strength and

elongation at break compared to unweathered controls.

e Adhesion Assessment: Apply coatings to appropriate substrates (steel, aluminum, plastic) and
condition as described previously. After exposure intervals, evaluate adhesion using cross-hatch
adhesion test according to ASTM D3359. Utilize a multi-blade cutter to create a patterned incision
through the coating, apply pressure-sensitive tape, and remove with a rapid pulling action. Quantify

adhesion retention by percentage of squares remaining intact.
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o Impact Resistance: Evaluate using falling weight impact tester (ASTM D2794) or pendulum impact
tester (ASTM D256) depending on substrate flexibility. Report resistance in joules or directly as
pass/fail at specified energy levels. Compare performance before and after UV exposure to determine

retention of impact resistance.

Spectroscopic Evaluation of Photostabilization Efficacy

Spectroscopic techniques provide direct measurement of phenyl salicylate's UV absorption characteristics

and performance in coating systems:

e UV-Vis Spectroscopy: Prepare dilute solutions of phenyl salicylate in appropriate solvent (e.g.,
methanol, hexane) at concentration of 10 mg/L. Scan absorption from 250-400 nm using UV-Vis
spectrophotometer to determine molar absorptivity and specific absorption maxima. For coating films,
apply thin layers on quartz slides and measure direct transmission or use integrating sphere attachment

for diffuse reflectance measurements.

¢ Infrared Spectroscopy: Monitor chemical changes in coating films during UV exposure using FTIR
spectroscopy with attenuated total reflectance (ATR) accessory. Collect spectra at regular exposure
intervals with 4 cm™! resolution and 32 scans. Focus on the carbonyl region (1650-1800 cm~1) and
hydroxyl region (3200-3600 cm™1) to quantify photooxidation products. Calculate the carbonyl index
as the ratio of carbonyl band absorbance (1710 cm™) to a reference band (e.g., C-H stretch at 2920

cm™1).

The experimental workflow for evaluating phenyl salicylate as a photostabilizer is systematically presented

below:

Sample Preparation Data Correlation &
Coated Panels & Free Films acy A

Spectroscopic Analysis
UV-Vis & FTIR
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Performance Data and Results

UV Stability and Degradation Kinetics

Evaluation of phenyl salicylate in industrial coating formulations demonstrates significant improvement in
UV stability compared to unstabilized systems. Accelerated weathering testing reveals that coatings
incorporating phenyl salicylate at 2.0% concentration maintain >80% gloss retention after 1000 hours of
UV-B exposure, while unstabilized controls show less than 40% retention under identical conditions [6]. The
stabilization factor, calculated as the ratio of degradation rate constants for unstabilized versus stabilized
systems, typically ranges from 2.5 to 4.0 depending on the resin chemistry and exposure conditions. This
quantitative improvement translates directly to extended service life for industrial coatings in demanding

outdoor applications.

The photostabilization efficacy of phenyl salicylate follows a concentration-dependent relationship, with
optimal performance observed between 1.5-2.5% loading in most acrylic and polyester systems. At lower
concentrations (<0.5%), the UV absorption capacity proves insufficient to provide comprehensive protection
throughout the coating film thickness. At excessively high concentrations (>3.0%), no additional benefits are
observed, and potential compatibility issues may arise. The compound demonstrates excellent permanence
in coating films, with minimal volatility loss during service life and no significant photochemical
decomposition that would diminish protection over time [2]. This permanent characteristic ensures consistent

performance throughout the coating's expected service life.

Mechanical Property Retention

The preservation of mechanical properties represents a critical benefit of phenyl salicylate incorporation
in industrial coatings. Testing reveals that coating films containing phenyl salicylate at recommended
concentrations maintain >75% of original tensile strength after extended UV exposure, compared to <40%
retention in unstabilized controls [2]. Similarly, elongation at break—a key indicator of coating flexibility—

shows significantly better retention in stabilized systems (70-80% versus 25-35% for unstabilized). This
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maintenance of mechanical integrity directly correlates with improved durability and crack resistance in

practical applications.

Adhesion properties show similar enhancement with phenyl salicylate incorporation. Cross-hatch adhesion
testing demonstrates that stabilized coatings maintain 95-100% adhesion to various substrates after 2000
hours of accelerated weathering, while unstabilized counterparts show dramatic adhesion loss (30-50%
retention) under identical conditions [6]. The mechanism for adhesion preservation involves reduced
photooxidative degradation at the coating-substrate interface, maintaining both the integrity of the coating
itself and the chemical bonding interactions with the substrate. This performance characteristic proves
particularly valuable for industrial maintenance coatings where adhesion retention directly impacts corrosion

protection performance.

Table 4: Performance Data for Phenyl Salicylate in Industrial Coatings

Performance Unstabilized 1.0% Phenyl 2.0% Phenyl Testing
Parameter Control Salicylate Salicylate Standard
Gloss Retention 38% 65% 82% ASTM D523

(1000h UV-B)

Color Change AE 12.5 7.8 4.3 ASTM D2244
(2000h)

Tensile Strength 42% 68% 79% ASTM D638
Retention

Elongation at Break 28% 62% 76% ASTM D638
Retention

Adhesion Retention 45% 85% 97% ASTM D3359
Carbonyl Index 2.45 1.20 0.65 FTIR-ATR
Increase

Color Stability and Appearance Retention
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The inhibition of yellowing and color change represents another significant advantage of phenyl salicylate
in industrial coatings. Colorimetric measurements demonstrate that coatings stabilized with 2.0% phenyl
salicylate show AE values of less than 5.0 after 2000 hours of UV exposure, compared to AE values
exceeding 12.0 in unstabilized controls [6]. This substantial improvement in color stability extends beyond
purely aesthetic considerations, as color changes often correlate with more profound chemical degradation
that compromises coating performance. The mechanism for color stabilization involves prevention of
conjugated double bond formation through inhibition of photooxidative pathways that create chromophoric

groups in the polymer matrix.

For clear coating applications, the maintenance of transparency proves particularly important. Phenyl
salicylate itself does not contribute significant color to coating films (APHA color <50) and demonstrates
excellent resistance to formation of colored degradation products under UV exposure [1]. Haze formation,
measured according to ASTM D1003, remains below 5% in stabilized systems even after extended UV
exposure, while unstabilized controls may develop haze values exceeding 25% due to surface microcracking
and polymer degradation. This clarity retention makes phenyl salicylate particularly valuable for clear
finishes where substrate appearance must be maintained without undesirable color shifts or loss of

transparency.

Regulatory and Safety Considerations

Handling and Storage Protocols

Phenyl salicylate requires implementation of appropriate safety measures during handling and
incorporation into coating formulations. Although the compound demonstrates relatively low acute toxicity
(oral LDso in rats of 3000 mg/kg) [3], personal protective equipment including safety glasses, chemical-
resistant gloves, and dust masks should be employed during handling to prevent potential eye irritation, skin
irritation, and respiratory effects. The dust formation potential of the crystalline material necessitates
adequate ventilation systems or local exhaust ventilation during weighing and addition processes to maintain

airborne concentrations below exposure limits.

Storage stability of phenyl salicylate proves generally excellent when proper conditions are maintained.

The compound should be stored in tightly sealed containers in cool, dry conditions away from direct sunlight
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and strong oxidizing agents [3]. Typical shelf life under recommended storage conditions exceeds 24 months
without significant degradation or performance loss. From a formulation stability perspective, phenyl
salicylate demonstrates good compatibility with most coating components and does not catalyze undesirable
reactions during storage. However, standard stability testing of final formulations incorporating phenyl
salicylate remains recommended to verify batch-to-batch consistency and performance maintenance

throughout the product's intended shelf life.

Regulatory Status and Environmental Considerations

The regulatory status of phenyl salicylate varies by jurisdiction and application, with approvals for specific
uses in multiple regions. The compound holds approval as a food additive in the United States and has
historical use in pharmaceutical products, indicating a favorable toxicological profile [5]. However,
formulation scientists should verify current regulatory status for specific applications and geographic
markets, as regulations continue to evolve. The Harmonized System code for phenyl salicylate is

2918230000, with typical import duties ranging from 0-6.5% depending on specific trade agreements [3].

From an environmental perspective, phenyl salicylate demonstrates low ecotoxicity compared to many
synthetic chemicals. The compound is classified with WGK 2 (German water hazard class), indicating slight
hazard to water bodies [3]. Standard ecotoxicological testing reveals moderate biodegradability under
environmental conditions, with no significant bioaccumulation potential. In coating formulations, the low
water solubility of phenyl salicylate (1 g/6670 mL) minimizes leaching potential and environmental
mobility [4]. Nevertheless, appropriate environmental management practices should be implemented during
manufacturing and disposal to prevent unnecessary environmental release. Life cycle assessment
considerations favor phenyl salicylate over some alternative UV stabilizers due to its relatively benign
environmental profile and the reduction in coating replacement frequency enabled by its photoprotective

efficacy.

Conclusion and Future Perspectives

Phenyl salicylate represents a technically effective and economically viable photostabilizer for diverse
industrial coating applications. Its specific UV absorption profile targeting the most damaging wavelengths

in terrestrial sunlight (290-325 nm) provides targeted protection against photooxidative degradation [1]. The
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compound's performance benefits, including gloss retention, color stability, and mechanical property
preservation, have been quantitatively demonstrated through accelerated weathering protocols and
spectroscopic analysis. Implementation at 1.0-3.0% loading levels, depending on specific application

requirements, provides optimal stabilization without compromising other coating properties.

Future development opportunities for phenyl salicylate in industrial coatings include advanced
formulation strategies combining it with synergistic stabilizers such as hindered amine light stabilizers
(HALS) to address multiple degradation mechanisms simultaneously [2]. Additionally, the growing emphasis
on sustainable and bio-based coating systems may benefit from phenyl salicylate's favorable environmental
profile compared to some synthetic alternatives. As industrial coatings continue to evolve with changing
regulatory requirements and performance expectations, phenyl salicylate maintains relevance as a well-
characterized, effective photostabilizer with extensive historical performance data supporting its continued

utilization in demanding applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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